Cas no 4228-48-2 (Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester)

• Product name: Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
• CAS No: 4228-48-2
• MF: C₁₁H₂₂O₄
• MW: 218.28998
• CID: 1513032
• PubChem ID: 9794435

Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
• 1,3-dihydroxypropan-2-yl octanoate
• SCHEMBL239865
• Q27285489
• beta-Monocaprylin
• Glyceryl 2-caprylate
• Octanoin, 2-mono-
• .BETA.-MONOCAPRYLIN
• 4228-48-2
• DTXSID20195104
• Octanoic acid 2-monoglyceride
• UNII-O8TCW8DUW8
• O8TCW8DUW8
• 2-monocapryloylglycerol

• Inchi： InChI=1S/C11H22O4/c1-2-3-4-5-6-7-11(14)15-10(8-12)9-13/h10,12-13H,2-9H2,1H3
• InChI Key： NIZDYFWLWAFJLJ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OC(CO)CO

Computed Properties

• Exact Mass: 218.15186
• Monoisotopic Mass: 218.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols